Cas no 547753-65-1 (3-Azetidinone,2-methyl-1-phenyl-(9CI))

• Product Name: 3-Azetidinone,2-methyl-1-phenyl-(9CI)
• CAS No: 547753-65-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1020199
• PubChem ID: 45088692
• Update Time: 2025-04-20

3-Azetidinone,2-methyl-1-phenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Azetidinone,2-methyl-1-phenyl-(9CI)
• DB-324477
• 547753-65-1
• 3-Azetidinone, 2-methyl-1-phenyl-
• 2-Methyl-1-phenylazetidin-3-one

• Inchi： 1S/C10H11NO/c1-8-10(12)7-11(8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： GEWJVLZIJGYLDS-UHFFFAOYSA-N
• SMILES： O=C1CN(C2C=CC=CC=2)C1C

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.3Ų